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Compound of Interest

Compound Name: Chlorocyclopropane

Cat. No.: B1620479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
chlorocyclopropane (CsHsCI). The data is presented in a clear, tabular format for ease of
comparison, followed by detailed experimental protocols for the determination of key physical
properties. This document is intended to serve as a valuable resource for researchers and
professionals in the fields of chemistry and drug development.

Core Physical Properties of Chlorocyclopropane

Chlorocyclopropane, also known as cyclopropyl chloride, is a colorless, volatile liquid with a
pungent odor.[1] It is a valuable reagent in organic synthesis, particularly in the formation of
various pharmaceutical and agrochemical compounds.[1][2] The strained three-membered ring
of chlorocyclopropane makes it a highly reactive compound.[2]

Quantitative Physical Data

The following table summarizes the key physical properties of chlorocyclopropane compiled
from various sources.
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Physical Property Value Units Reference(s)
Molecular Formula CsHsCl [2][31[4][5][6]
Molecular Weight 76.52 g/mol [3114]

76.523 g/mol [11[7]

76.5248 g/mol (2]

76.525 g/mol [51[61[8]

Boiling Point 43 (at 760 Torr) °C [3]

65.5 (at 760 mmHg) °C [1][2]

316.58 K [8]

Melting Point -97.68 °C [9]

175.47 K [8]

Density 0.9962 (at 20 °C) g/cm3 [3]

1.08 g/cms3 [1][2]

Refractive Index 1.444 - [1][2]

Vapor Pressure 170 (at 25°C) mmHg [2]

Experimental Protocols

The determination of the physical properties of a compound like chlorocyclopropane requires
precise experimental techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[10] For a volatile and flammable liquid like chlorocyclopropane, a micro boiling
point determination method is recommended for safety.[11]

Micro Boiling Point Determination (Thiele Tube Method)
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This method is suitable for small sample volumes.[12]
e Apparatus:
o Thiele tube
o Thermometer (0-100 °C range)
o Small test tube (e.g., 75 x 10 mm)
o Capillary tube (sealed at one end)
o Mineral oil
o Rubber band or wire to attach the test tube to the thermometer
e Procedure:
o A small amount of chlorocyclopropane (a few drops) is placed into the small test tube.

o The capillary tube, with its open end downwards, is placed inside the test tube containing
the sample.

o The test tube is attached to the thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

o The thermometer and test tube assembly are placed in the Thiele tube containing mineral
oil, ensuring the oil level is above the side arm.

o The side arm of the Thiele tube is gently heated. This design allows for even heat
distribution.

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.
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o The heat source is then removed, and the apparatus is allowed to cool.

o The stream of bubbles will slow down and stop. The boiling point is the temperature at
which the liquid just begins to enter the capillary tube.[12]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance.[13] It is a characteristic property of a substance and is temperature-dependent.

Using an Abbe Refractometer

The Abbe refractometer is a common instrument for measuring the refractive index of liquids.
[13][14]

e Apparatus:

o Abbe refractometer

[¢]

Constant temperature water bath

[e]

Dropper or pipette

o

Solvent for cleaning (e.g., ethanol or isopropanol)

Soft lens tissue

[¢]

e Procedure:

o Ensure the refractometer is calibrated using a standard of known refractive index (e.g.,
distilled water).

o The prism surfaces of the refractometer must be clean and dry. Clean with a suitable
solvent and soft tissue.[15]

o Using a dropper, apply a few drops of chlorocyclopropane to the surface of the lower
prism.

o Close the prisms carefully to spread the liquid into a thin film.
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o Allow a few minutes for the sample to reach thermal equilibrium with the instrument, which
is typically connected to a constant temperature water bath (e.g., at 20°C).

o Look through the eyepiece and turn the adjustment knob until the field of view is divided
into a light and a dark section.

o Turn the dispersion compensator to eliminate any color fringe at the borderline, resulting in
a sharp, achromatic boundary.

o Adjust the refractometer so that the boundary line is centered on the crosshairs of the
eyepiece.

o Read the refractive index from the instrument's scale.

Logical Workflow

The following diagram illustrates the general workflow for the determination and reporting of the
physical properties of a chemical compound.
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Workflow for Physical Property Determination
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Caption: A flowchart outlining the key stages in determining and documenting the physical
properties of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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